Cas no 1193639-06-3 (1-cyclohexyl-4-nitro-1H-Imidazole)

• Product Name: 1-cyclohexyl-4-nitro-1H-Imidazole
• CAS No: 1193639-06-3
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 1101284
• PubChem ID: 137363175
• Update Time: 2025-04-20

1-cyclohexyl-4-nitro-1H-Imidazole Chemical and Physical Properties

Names and Identifiers

• 1-cyclohexyl-4-nitro-1H-Imidazole
• 1193639-06-3
• DB-147492
• SCHEMBL20589361

• Inchi： 1S/C9H13N3O2/c13-12(14)9-6-11(7-10-9)8-4-2-1-3-5-8/h6-8H,1-5H2
• InChI Key： QKWZMVFLHNATTR-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CN(C=N1)C1CCCCC1)=O

Computed Properties

• Exact Mass: 195.100776666g/mol
• Monoisotopic Mass: 195.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 63.6Ų